1-[(3-nitro-1H-pyrazol-5-yl)carbonyl]-4-(2-thienylsulfonyl)piperazine

• IUPAC Name: (5-nitro-1H-pyrazol-3-yl)-(4-thiophen-2-ylsulfonylpiperazin-1-yl)methanone
• InChI: InChI=1S/C12H13N5O5S2/c18-12(9-8-10(14-13-9)17(19)20)15-3-5-16(6-4-15)24(21,22)11-2-1-7-23-11/h1-2,7-8H,3-6H2,(H,13,14)
• InChI Key: ABGMHQQRJFTXMF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)C2=NNC(=C2)[N+](=O)[O-])S(=O)(=O)C3=CC=CS3
• Molecular Formula: C12H13N5O5S2
• Molecular Weight: 371.4 g/mol

Description

1-[(3-nitro-1H-pyrazol-5-yl)carbonyl]-4-(2-thienylsulfonyl)piperazine, commonly known as NTP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. NTP is a piperazine derivative that has been shown to have a range of biochemical and physiological effects, making it a promising candidate for use in various research studies.

Mechanism of Action

The exact mechanism of action of NTP is not fully understood, but studies have suggested that it works by inhibiting the activity of certain enzymes that are involved in cancer cell proliferation and inflammation. NTP has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
NTP has been shown to have a range of biochemical and physiological effects. Studies have shown that NTP can inhibit the growth and proliferation of cancer cells, induce apoptosis in cancer cells, and reduce inflammation and oxidative stress. NTP has also been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using NTP in lab experiments is its potent anti-tumor activity. NTP has been shown to be effective against a range of cancer cell lines, making it a valuable tool for cancer research. However, one of the limitations of using NTP is its potential toxicity. Studies have shown that NTP can be toxic to normal cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the research on NTP. One area of interest is the development of NTP analogs that have improved potency and reduced toxicity. Another area of interest is the investigation of the potential use of NTP in combination with other anti-cancer drugs to enhance its efficacy. Additionally, further studies are needed to fully understand the mechanism of action of NTP and its potential applications in the treatment of various diseases.

Scientific Research Applications

NTP has been extensively studied for its potential applications in medical research. One of the most promising applications of NTP is in the field of cancer research. Studies have shown that NTP exhibits potent anti-tumor activity in various cancer cell lines, including breast cancer, lung cancer, and leukemia. NTP has also been shown to have anti-inflammatory and anti-oxidant properties, making it a potential candidate for the treatment of various inflammatory diseases.